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Compound of Interest

Compound Name: 1-Methylpyridinium chloride

Cat. No.: B126416

Essential Safety and Handling Guide for 1-
Methylpyridinium Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Methylpyridinium chloride. Adherence to these guidelines is
critical for ensuring laboratory safety and minimizing risks associated with this compound.

Hazard Identification and Immediate Precautions

1-Methylpyridinium chloride is classified as toxic if swallowed and can cause skin and
serious eye irritation.[1][2][3] All personnel must read and understand the Safety Data Sheet
(SDS) before handling this chemical.

Key Hazards:
e Acute Oral Toxicity: Toxic if swallowed.[1][2][3][4]
o Skin Irritation: Causes skin irritation.[1][2]

o Eye Irritation: Causes serious eye irritation.[1][2][3]

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is the first line of defense against exposure. The following
PPE is mandatory when handling 1-Methylpyridinium chloride:

Protection Type Specific Recommendations Rationale

Safety glasses with side-
shields conforming to EN166
) or NIOSH-approved safety To prevent eye contact which
Eye and Face Protection ) ] o
goggles.[5][6] A face shield can cause serious irritation.
should be worn if there is a

splash hazard.[6]

Chemical-resistant gloves

(e.g., nitrile rubber) inspected o i
) ) To avoid direct contact with
Skin Protection before use.[5][7] A lab coat or ] ) o
) ) o ) skin, which can cause irritation.
impervious clothing is required

to prevent skin contact.[5][6]

Not typically required when
handled in a well-ventilated
area or fume hood. If dust ) ]
) ) o o To prevent inhalation of dust or
Respiratory Protection formation is likely or ventilation
o aerosols.
is inadequate, a
NIOSH/MSHA-approved

respirator should be worn.[6]

Operational Plan: Step-by-Step Handling
Procedures

3.1. Receiving and Storage:

Upon receipt, inspect the container for damage or leaks.

Store in a cool, dry, and well-ventilated place away from incompatible materials.[5][8]

Keep the container tightly closed.[5][8] The compound is hygroscopic.[2]

Store at room temperature.[2][6]
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3.2. Handling and Use:

e All handling of 1-Methylpyridinium chloride should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[5][7]

e Avoid contact with skin, eyes, and clothing.[5][6][8]

» Avoid the formation of dust and aerosols.[5]

e Do not eat, drink, or smoke in the handling area.[3][4][6]
e Wash hands thoroughly after handling.[5][6]

3.3. First Aid Measures:

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth. Do not induce
vomiting.[2][3][4][5]

o In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician if
irritation persists.[5]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[5]

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[5]

Disposal Plan

» Dispose of 1-Methylpyridinium chloride and any contaminated materials as hazardous
waste.[2][3][4][8]

» Follow all local, state, and federal regulations for hazardous waste disposal.

» Keep in suitable, closed containers for disposal.[5]

Quantitative Data Summary
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Property Value Source
CAS Number 7680-73-1 9]
Molecular Formula C6H8CIN [1]09]
Molecular Weight 129.59 g/mol [1119]

Appearance

White to almost white powder

or crystal

[2]14]

Melting Point

138-144 °C

[2]4]

GHS Hazard Class

Acute Toxicity, Oral (Category
3), Skin Irritation (Category 2),
Eye Irritation (Category 2)

[1]

Emergency Workflow: Chemical Spill Response

The following diagram outlines the procedural steps for responding to a spill of 1-

Methylpyridinium chloride.
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Workflow for 1-Methylpyridinium Chloride Spill

Immediate Actions

Evacuate Immediate Area

\

Alert Supervisor and Safety Officer

\

Isolate the Spill Area

Assessm;;nt & PPE

Assess Spill Size and Risk

\

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Containmer‘w; & Cleanup

Contain the Spill with Inert Absorbent Material

\

Carefully Sweep or Scoop into a Labeled Waste Container

\

Decontaminate the Spill Area

Final Steps

Dispose of Waste as Hazardous Material

Complete a Spill Report

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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